
Commercial Sources and Technical Guide for
High-Purity Phosmet-d6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phosmet-d6

Cat. No.: B1492355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of high-purity

Phosmet-d6, a deuterated internal standard crucial for the accurate quantification of the

organophosphate insecticide Phosmet. This document outlines key specifications from various

suppliers, a representative analytical protocol for its use in mass spectrometry, and a visual

workflow to guide researchers in its application.

Introduction to Phosmet-d6
Phosmet-d6 is the isotopically labeled analog of Phosmet, an organophosphate insecticide

and acaricide.[1] It is primarily utilized as an internal standard in analytical methodologies,

particularly gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass

spectrometry (LC-MS/MS), for the quantification of Phosmet in various matrices.[1] The use of

a deuterated internal standard is a well-established technique to improve the accuracy and

precision of quantitative analysis by correcting for analyte loss during sample preparation and

variations in instrument response.[2]

Commercial Supplier and Product Specifications
A number of reputable suppliers offer high-purity Phosmet-d6 in various formulations to suit

diverse research needs. The following tables summarize the available quantitative data from

prominent commercial sources.
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Phosmet-d6 Physical and Chemical Properties
Property Value

Chemical Name
S-((1,3-dioxoisoindolin-2-yl)methyl) O,O-

bis(methyl-d3) phosphorodithioate[1]

Synonyms Phthalophos-d6, Phosmet (dimethyl-d6)[1]

CAS Number 2083623-41-8

Molecular Formula C₁₁H₆D₆NO₄PS₂

Molecular Weight 323.36 g/mol

Commercial Product Specifications
Supplier

Product
Name/Number

Purity Specification Formulation

Cayman Chemical
Phosmet-d6 (Item No.

39569)

≥99% deuterated

forms (d₁-d₆)
Solid

Sigma-Aldrich
Phosmet-(dimethyl-

d6) PESTANAL®
Analytical Standard

Not specified in

search results

LGC Standards

Phosmet-d6

(dimethyl-d6) (CDN-D-

8065)

99 atom % D, min

98% Chemical Purity
Neat

LGC Standards
Phosmet D6 (DRE-

C16120100)
>95% (HPLC) Neat

Cambridge Isotope

Laboratories, Inc.

Phosmet (dimethyl-D₆,

98%) (DLM-4667-1.2)
98% Chemical Purity

100 µg/mL in

Acetonitrile

HPC Standards D6-Phosmet (675202) High-Purity 10 mg Neat Solid

HPC Standards
D6-Phosmet solution

(675203)
High-Purity 100 µg/ml in Acetone
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Experimental Protocol: Quantification of Phosmet
using Phosmet-d6 Internal Standard by LC-MS/MS
The following is a representative protocol for the analysis of Phosmet in a given matrix (e.g.,

agricultural products, environmental samples) using Phosmet-d6 as an internal standard. This

protocol is based on established methodologies for pesticide residue analysis.

1. Reagents and Materials

Phosmet analytical standard

Phosmet-d6 internal standard

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid

QuEChERS extraction salts and cleanup tubes (or equivalent solid-phase extraction

cartridges)

Appropriate sample matrix

2. Standard Preparation

Stock Solutions: Prepare individual stock solutions of Phosmet and Phosmet-d6 in

acetonitrile at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

Phosmet stock solution with acetonitrile to achieve a desired concentration range (e.g., 1, 5,

10, 50, 100 ng/mL).

Internal Standard Spiking Solution: Prepare a working solution of Phosmet-d6 in acetonitrile

at a fixed concentration (e.g., 50 ng/mL).
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3. Sample Preparation (QuEChERS Method)

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add a specific volume of the Phosmet-d6 internal standard spiking solution to all samples,

calibration standards, and quality controls.

Add QuEChERS extraction salts, vortex thoroughly, and centrifuge.

Take an aliquot of the supernatant and subject it to dispersive solid-phase extraction (d-SPE)

cleanup.

Centrifuge and filter the final extract before LC-MS/MS analysis.

4. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate Phosmet from matrix interferences.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:
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Phosmet: Monitor at least two specific precursor-product ion transitions.

Phosmet-d6: Monitor the corresponding precursor-product ion transitions, accounting

for the mass shift due to deuterium labeling.

5. Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of Phosmet to the peak

area of Phosmet-d6 against the concentration of the Phosmet calibration standards.

Quantify the concentration of Phosmet in the samples by using the response ratio from the

sample and interpolating from the calibration curve.

Visualized Workflow and Pathways
The following diagrams illustrate the general workflow for using Phosmet-d6 as an internal

standard in a quantitative analytical method.
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Caption: Workflow for Phosmet analysis using Phosmet-d6 internal standard.
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Caption: Logical relationship for quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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